5-fluoro-3-isocyanato-1H-indole

• Molecular Formula: C9H5FN2O
• Molecular Weight: 176.15 g/mol
• IUPAC Name: 5-fluoro-3-isocyanato-1H-indole
• InChI: InChI=1S/C9H5FN2O/c10-6-1-2-8-7(3-6)9(4-11-8)12-5-13/h1-4,11H
• InChI Key: QSCHMQXFYNHMRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CN2)N=C=O

Description

5-fluoro-3-isocyanato-1H-indole: is a chemical compound that belongs to the class of indole derivatives. Indoles are significant heterocyclic systems found in many natural products and drugs. The compound has a molecular formula of C9H5FN2O and a molecular weight of 176.15 g/mol . Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of indole derivatives, including 5-fluoro-3-isocyanato-1H-indole, can be achieved through various methods. Some common synthetic routes include:

Fischer Indole Synthesis: This classical method involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions to form indoles.

Bartoli Indole Synthesis: This method involves the reaction of nitroalkenes with vinyl Grignard reagents to form indoles.

Larock Indole Synthesis: This method involves the palladium-catalyzed annulation of o-iodoanilines with alkynes to form indoles.

Chemical Reactions Analysis

Types of Reactions: 5-fluoro-3-isocyanato-1H-indole can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atom on the indole ring can be substituted with other nucleophiles under appropriate conditions.

Addition Reactions: The isocyanate group can react with nucleophiles such as amines and alcohols to form ureas and carbamates.

Cyclization Reactions: The compound can undergo cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Addition Reactions: Reagents include primary and secondary amines, alcohols, and water.

Cyclization Reactions: Reagents and conditions vary depending on the desired product.

Major Products Formed:

Substitution Reactions: Products include substituted indoles with various functional groups.

Addition Reactions: Products include ureas, carbamates, and other derivatives.

Cyclization Reactions: Products include complex heterocyclic compounds.

Scientific Research Applications

Biology: Indole derivatives, including 5-fluoro-3-isocyanato-1H-indole, have been studied for their biological activities, including antiviral, anticancer, and antimicrobial properties .

Medicine: The compound and its derivatives have potential therapeutic applications in the treatment of various diseases, including cancer, viral infections, and bacterial infections .

Industry: Indole derivatives are used in the production of dyes, pigments, and other industrial chemicals .

Mechanism of Action

The mechanism of action of 5-fluoro-3-isocyanato-1H-indole is not well-documented. indole derivatives generally exert their effects by interacting with specific molecular targets and pathways. For example, they may bind to receptors, enzymes, or other proteins, leading to changes in cellular signaling and function .

Comparison with Similar Compounds

5-fluoro-1H-indole: Similar in structure but lacks the isocyanate group.

3-isocyanato-1H-indole: Similar in structure but lacks the fluorine atom.

5-fluoro-3-phenyl-1H-indole-2-carbonyl derivatives: These compounds have similar biological activities and are used in antiviral research.

Uniqueness: 5-fluoro-3-isocyanato-1H-indole is unique due to the presence of both fluorine and isocyanate functional groups, which may confer distinct chemical reactivity and biological activity compared to other indole derivatives .